Cas no 1563680-03-4 (methyl 3-(oxolan-3-yl)prop-2-enoate)

• Product Name: methyl 3-(oxolan-3-yl)prop-2-enoate
• CAS No: 1563680-03-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5053981
• PubChem ID: 81605237
• Update Time: 2025-06-12

methyl 3-(oxolan-3-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(oxolan-3-yl)prop-2-enoate
• Tetrahydrofuran-3-acrylic acid methyl ester
• methyl (E)-3-(oxolan-3-yl)prop-2-enoate

• Inchi： 1S/C8H12O3/c1-10-8(9)3-2-7-4-5-11-6-7/h2-3,7H,4-6H2,1H3/b3-2+
• InChI Key： UNDVJGZEBGHKHP-NSCUHMNNSA-N
• SMILES： O1CCC(/C=C/C(=O)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl 3-(oxolan-3-yl)prop-2-enoate

Methyl 3-(oxolan-3-yl)prop-2-enoate (CAS No. 1563680-03-4): A Comprehensive Overview

Methyl 3-(oxolan-3-yl)prop-2-enoate, identified by its CAS number 1563680-03-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester, characterized by its unique structural features, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The compound's molecular structure, featuring a propenoate moiety linked to an oxolane ring, makes it a versatile intermediate in organic synthesis and a candidate for further exploration in medicinal chemistry.

The structural integrity of methyl 3-(oxolan-3-yl)prop-2-enoate is pivotal in understanding its reactivity and utility. The presence of the oxolane ring introduces a cyclic ether functionality, which can influence the compound's interactions with biological targets. This feature has been leveraged in recent studies to develop novel derivatives with enhanced pharmacological properties. The propenoate group, on the other hand, provides a site for further functionalization, enabling the synthesis of more complex molecules.

Recent advancements in computational chemistry have facilitated a deeper understanding of the electronic properties and molecular interactions of methyl 3-(oxolan-3-yl)prop-2-enoate. Molecular modeling studies have revealed that this compound exhibits favorable binding affinities with certain enzymes and receptors, suggesting its potential as a lead compound in drug discovery. These findings align with the broader trend in pharmaceutical research towards identifying small molecules that can modulate biological processes with high specificity.

In the realm of synthetic organic chemistry, methyl 3-(oxolan-3-yl)prop-2-enoate has been utilized as a building block for more complex structures. Its unique reactivity allows for diverse transformations, including nucleophilic additions and eliminations, which are crucial for constructing intricate molecular frameworks. Researchers have demonstrated its utility in the synthesis of macrocyclic compounds and heterocycles, which are prevalent in many biologically active molecules.

The pharmaceutical industry has shown particular interest in derivatives of methyl 3-(oxolan-3-yl)prop-2-enoate due to their potential therapeutic applications. Preliminary studies have indicated that certain analogs exhibit anti-inflammatory and antimicrobial properties. These findings are particularly noteworthy given the increasing prevalence of multidrug-resistant pathogens and the need for novel therapeutic strategies. The oxolane ring, in particular, has been identified as a key structural element that contributes to these pharmacological effects.

From an industrial perspective, the synthesis of methyl 3-(oxolan-3-y)prop--2--enoate presents both challenges and opportunities. While the compound's structure is not overly complex, achieving high yields and purity requires careful optimization of reaction conditions. Advances in green chemistry have inspired researchers to explore more sustainable synthetic routes, including catalytic processes that minimize waste and energy consumption. These efforts are aligned with global initiatives to promote environmentally responsible chemical manufacturing.

The role of computational tools in studying methyl 3-(oxolan--3--y)prop--2--enoate cannot be overstated. High-throughput virtual screening has enabled researchers to rapidly identify promising derivatives based on their predicted binding affinities. This approach has significantly reduced the time and resources required for hit identification in drug discovery programs. Furthermore, machine learning algorithms have been employed to predict the metabolic stability and pharmacokinetic profiles of candidate compounds, further streamlining the development process.

In conclusion, methyl 3-(oxlan--3--y)prop--2--enoate (CAS No. 1563680-034) represents a fascinating compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics and synthetic methodologies. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and medicine.